molecular formula C12H14BrClO B8672934 4-Bromo-4-(4-chlorophenyl)-3,3-dimethylbutan-2-one CAS No. 89441-41-8

4-Bromo-4-(4-chlorophenyl)-3,3-dimethylbutan-2-one

Cat. No.: B8672934
CAS No.: 89441-41-8
M. Wt: 289.59 g/mol
InChI Key: UKVFRCUOQDOPAI-UHFFFAOYSA-N
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Description

4-Bromo-4-(4-chlorophenyl)-3,3-dimethylbutan-2-one is a useful research compound. Its molecular formula is C12H14BrClO and its molecular weight is 289.59 g/mol. The purity is usually 95%.
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Properties

CAS No.

89441-41-8

Molecular Formula

C12H14BrClO

Molecular Weight

289.59 g/mol

IUPAC Name

4-bromo-4-(4-chlorophenyl)-3,3-dimethylbutan-2-one

InChI

InChI=1S/C12H14BrClO/c1-8(15)12(2,3)11(13)9-4-6-10(14)7-5-9/h4-7,11H,1-3H3

InChI Key

UKVFRCUOQDOPAI-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C(C)(C)C(C1=CC=C(C=C1)Cl)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

50 g (0.237 mol) of 1-(4-chlorophenyl)-2,2-dimethyl-3-butanone are dissolved in 500 ml of tetrachloromethane, and 44.5 g (0.25 mol) of N-bromosuccinimide and 0.5 g of azobisisobutyronitrile are added. The reaction mixture is heated to boiling under reflux until solid material no longer sinks to the bottom on switching off the stirrer. After cooling down, the succinimide is filtered off with suction, the solvent is distilled off from the filtrate under waterpump vacuum and the residue is distilled under high vacuum. 56.3 g (82% of theory) of 1-(4-chlorophenyl)-1-bromo-2,2-dimethyl-3-butanone of boiling point 112°-118° C./0.2 mbar are obtained.
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One
Quantity
44.5 g
Type
reactant
Reaction Step Two
Quantity
0.5 g
Type
catalyst
Reaction Step Two

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